3-(cyclopropylmethyl)-1-(2-pyrimidinylmethyl)-3-piperidinecarboxylic acid

• IUPAC Name: 3-(cyclopropylmethyl)-1-(pyrimidin-2-ylmethyl)piperidine-3-carboxylic acid
• InChI: InChI=1S/C15H21N3O2/c19-14(20)15(9-12-3-4-12)5-1-8-18(11-15)10-13-16-6-2-7-17-13/h2,6-7,12H,1,3-5,8-11H2,(H,19,20)
• InChI Key: VMGCHOVDPRLQEX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=NC=CC=N2)(CC3CC3)C(=O)O
• Molecular Formula: C15H21N3O2
• Molecular Weight: 275.35 g/mol

Description

Synthesis Analysis

The synthesis of related cyclopropyl and piperidine derivatives involves complex chemical reactions, including the use of cyclopropanone equivalents from 3-chloropropionic acid for the formation of pyrroles, pyrrolines, and pyrrolizidines (Wasserman et al., 1989). Additionally, reactions of cyclopropanes and cyclobutanes with triazinanes have been employed to access pyrrolidines and piperidines under mild conditions, showcasing the versatility of synthetic routes for these compounds (Garve et al., 2017).

Molecular Structure Analysis

Molecular structure analysis, such as spectroscopic and theoretical studies of piperidinium-3-carboxylic acid derivatives, reveals detailed insights into the hydrogen-bonded complexes formed with other molecules. These studies provide a deeper understanding of the compound's structural characteristics, including charge delocalization and vibrational spectra interpretation (Anioła et al., 2016).

Chemical Reactions and Properties

The reactivity of cyclopropyl and piperidine derivatives towards various nucleophiles has been explored, illustrating the compounds' capacity to undergo significant chemical transformations. For instance, the synthesis of antibacterial agents through reactions of cyclopropyl- and piperidine-derivatives shows the potential application of these reactions in producing pharmacologically active molecules (Miyamoto et al., 1987).